Cas no 1203290-98-5 (1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea
• CAS No: 1203290-98-5
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 6418959
• PubChem ID: 30375063
• Update Time: 2025-08-04

1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea
• 1-(2,3-dimethoxyphenyl)-3-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]urea
• 1203290-98-5
• 1-(2,3-dimethoxyphenyl)-3-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea
• 1-(2,3-dimethoxyphenyl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)urea
• F5537-0057
• VU0646841-1
• AKOS024513059

• Inchi： 1S/C19H23N3O5S/c1-13-8-9-14(22-10-5-11-28(22,24)25)12-16(13)21-19(23)20-15-6-4-7-17(26-2)18(15)27-3/h4,6-9,12H,5,10-11H2,1-3H3,(H2,20,21,23)
• InChI Key： CLONMCRTQGTFHL-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1OC)C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)=O

Computed Properties

• Exact Mass: 405.13584202g/mol
• Monoisotopic Mass: 405.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea

1-(2,3-Dimethoxyphenyl)-3-5-(1,1-Dioxo-1lambda6,2-Thiazolidin-2-Yl)-2-Methylphenylurea: A Comprehensive Overview

The compound 1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea (CAS No. 1203290-98-5) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a urea group attached to a dimethoxyphenyl moiety and a thiazolidinone ring system. The combination of these functional groups makes it a versatile molecule with applications in drug design, material science, and beyond.

Recent studies have highlighted the importance of thiazolidinone derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and interact with biological targets such as kinases and proteases. The dimethoxyphenyl group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and selectivity. Researchers have demonstrated that such modifications can significantly improve the pharmacokinetic profiles of drugs, making them more effective in treating diseases like cancer and inflammatory disorders.

The synthesis of 1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The use of thiazolidinone rings in this synthesis is particularly noteworthy, as these rings are known for their stability and reactivity under various conditions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects in biological systems.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to form stable complexes with biomolecules makes it an ideal candidate for use in nanotechnology-based therapies. For instance, researchers have explored its potential as a carrier for anti-cancer drugs, where it can deliver therapeutic agents directly to tumor cells while minimizing systemic toxicity. This approach aligns with the growing trend toward personalized medicine and precision therapy.

Moreover, the dimethoxyphenyl group in this compound contributes to its antioxidant properties. Studies have shown that such groups can scavenge free radicals and protect cells from oxidative damage. This makes the compound a valuable tool in the development of anti-aging products and treatments for neurodegenerative diseases. Its dual functionality as both a therapeutic agent and a protective molecule underscores its versatility in the field of pharmacology.

Looking ahead, the future of 1-(2,3-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea lies in its potential to bridge gaps between traditional drug discovery methods and modern technological advancements. By leveraging artificial intelligence and machine learning algorithms, researchers can optimize its structure further and explore new avenues for its application. The integration of computational chemistry with experimental validation will undoubtedly accelerate the development of this compound into clinically relevant therapies.

In conclusion, CAS No. 1203290-98-5 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advances in chemical synthesis and pharmacological research, positions it as a key player in the development of next-generation drugs and materials. As research continues to unfold, this compound will undoubtedly contribute to groundbreaking discoveries that improve human health and well-being.